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Compound of Interest

Compound Name: Bromoacetonitrile

Cat. No.: B046782

For Researchers, Scientists, and Drug Development Professionals

Bromoacetonitrile (CAS No. 590-17-0) is a highly reactive organobromine compound
extensively utilized as a versatile reagent and building block in organic synthesis.[1] Its
significance is particularly pronounced in the pharmaceutical and agrochemical industries,
where it serves as a key intermediate in the synthesis of complex molecules and active
pharmaceutical ingredients (APIs).[1] The reactivity of bromoacetonitrile is attributed to its
dual functional groups, a bromine atom and a nitrile group, which make it highly susceptible to
nucleophilic substitution reactions.[1][2] However, its utility is matched by its hazardous nature,
necessitating stringent safety protocols and handling procedures.[1][3] This guide provides a
comprehensive overview of its safety data, handling precautions, and emergency procedures.

Quantitative Data Summary

The following tables summarize the key quantitative data for bromoacetonitrile, compiled from

various safety data sheets.

Table 1: Physical and Chemical Properties of Bromoacetonitrile
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Property Value References

Molecular Formula C2H2BrN [1114]

Molecular Weight 118.95 g/mol [1][5]
Colorless to pale yellow or light

Appearance o [1][5][6]
amber liquid

- _ 108°C at 760 mmHg; 60-62°C

Boiling Point [1][6][7]
at 24-32 hPa

Melting Point -36°C [4]

Densit 1.66 - 1.8 g/cms3; 1.722 g/mL at 7]

ensi
Y 25°C
Flash Point > 110°C (> 230°F) [71[8]

Vapor Pressure

3.2 mmHg at 25°C

[4]

Solubility

Slightly soluble in water (50-
100 g/L); miscible with organic
solvents like ethanol, ether,

and chloroform

[11(21[7]

Refractive Index

1.479 - 1.480 at 20°C

[5][6]

Table 2: Hazard Identification and GHS Classification
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GHS . Hazard
Hazard Class . Signal Word References
Pictogram Statement
Acute Toxicity, H301: Toxic if
Danger [1][5119]
Oral swallowed
Acute Toxicity, H311: Toxic in
X Danger ) ) (1151191
Dermal contact with skin
H331: Toxic if
Acute Toxicity, inhaled (H330:
: Danger o [11[5][9]
Inhalation Fatal if inhaled,
also cited)

Skin

Corrosion/Irritatio

) H315: Causes
Warning o [51[10]
skin irritation

ommm

n

H319: Causes

Serious Eye ) )
o | Warning serious eye [1][5]110]
Damage/Irritation S
irritation
) H335: May
Respiratory ] )
o | Warning cause respiratory  [10]
[rritation o
irritation

Toxicological Profile

Bromoacetonitrile is classified as highly toxic via oral, dermal, and inhalation routes.[9]
Exposure can cause severe irritation to the skin, eyes, and respiratory system.[1][8][11]

 Inhalation: Toxic if inhaled, inhalation may be fatal.[8] It can cause respiratory tract irritation,
which may lead to spasm, inflammation, edema of the larynx and bronchi, chemical
pneumonitis, and pulmonary edema.[3][8] Symptoms include a burning sensation, coughing,
wheezing, and shortness of breath.[11]

o Skin Contact: Toxic in contact with skin.[8][12] It causes skin irritation and may lead to severe
chemical burns upon direct contact.[3][12] Systemic effects can result from absorption
through the skin.[3]
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Eye Contact: Causes serious eye irritation and may result in severe eye damage.[3][12] It is
a lachrymator, meaning it stimulates tear production.[3][11]

Ingestion: Toxic if swallowed.[1][12] Ingestion can cause severe chemical burns within the
oral cavity and gastrointestinal tract and may be fatal.[3] Symptoms can include headache,
nausea, and vomiting.[8][11]

Chronic Effects: Asthma-like symptoms may persist for months or years after exposure
ceases, a condition known as reactive airways dysfunction syndrome (RADS).[3]

Handling Protocols and Precautions

Strict adherence to the following protocols is mandatory to ensure safety when working with

bromoacetonitrile.

Engineering Controls

All work must be conducted in a well-ventilated area, specifically within a certified chemical
fume hood.[1][8]

Provide sufficient air exchange and/or exhaust in work rooms.[12]

Safety showers and eyewash stations must be readily accessible in the immediate work
area.

Personal Protective Equipment (PPE)

Eye and Face Protection: Wear appropriate chemical safety goggles or a face shield as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[8]

Skin Protection: Wear appropriate protective gloves (inspect before use) and clothing to
prevent any possibility of skin exposure.[8][10] Do not allow clothing wet with the material to
remain in contact with the skin.[3]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved full-face chemical
cartridge respirator with appropriate organic vapor cartridges.[8][11]
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Safe Handling Workflow

» Avoid all personal contact, including inhalation of vapors or mists.[3]
» Do not eat, drink, or smoke in areas where the chemical is handled or stored.[7]

e Wash hands thoroughly after handling, before breaks, and immediately after finishing work.
[71[13]

» Keep the container tightly closed when not in use.[8][12]

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://datasheets.scbt.com/sc-239415.pdf
https://www.chemicalbook.com/msds/bromoacetonitrile.htm
https://www.chemicalbook.com/msds/bromoacetonitrile.htm
https://www.fishersci.com/store/msds?partNumber=AC221861000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/17251.pdf
https://www.spectrumchemical.com/media/sds/B1498_AGHS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Conduct Risk Assessment

'

Verify Fume Hood Functionality

'

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handling

Work Exclusively Inside
Chemical Fume Hood

Dispense Required Amount

Keep Container Tightly Sealed

Post-Handling

Store in Designated Area
(Cool, Dry, Ventilated)

Dispose of Waste in
Approved Container

Clean Work Area

Remove PPE & Wash Hands

Click to download full resolution via product page

Diagram 1: Safe Handling Workflow for Bromoacetonitrile.
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Storage Requirements

e Store in a cool, dry, and well-ventilated place.[8][13]
» Keep containers tightly closed and store in the original container.[12]
o Store locked up in a segregated and approved area.[12]

o Protect from moisture as the substance is hygroscopic; store under an inert gas like Argon.
[12]

o Keep away from sources of ignition and incompatible materials.[8] Incompatible materials
include strong oxidizing agents, strong acids, strong bases, and strong reducing agents.[6]
[11][13]

Emergency Procedures

Immediate and appropriate response to any exposure or spill is critical.

First Aid Measures

o General Advice: Immediately call a POISON CENTER or doctor/physician.[9][12] Ensure
medical personnel are aware of the material involved and take precautions to protect
themselves.[12]

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[12] If
breathing is difficult or has stopped, provide artificial respiration (do not use mouth-to-mouth).
[12][13] Immediate medical attention is required.[13]

o Skin Contact: Immediately remove all contaminated clothing.[9][12] Wash the affected area
with soap and plenty of water for at least 15 minutes.[12] Seek immediate medical attention.
[12]

o Eye Contact: Rinse cautiously with water for several minutes (at least 15).[12] Remove
contact lenses, if present and easy to do, and continue rinsing.[12] Immediate medical
attention is required.[12][13]
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 Ingestion: Do NOT induce vomiting.[12][13] Rinse mouth with water.[7][9] Never give
anything by mouth to an unconscious person.[7][12] Seek immediate medical attention.[12]

Spill and Leak Response

o Personal Precautions: Evacuate personnel to safe areas.[7] Wear full protective equipment,
including respiratory protection.[7] Ensure adequate ventilation.

o Containment: Prevent further leakage or spillage if it is safe to do so.[7][12] Do not let the
product enter drains.[12] For a liquid spill, isolate the area for at least 50 meters (150 feet) in
all directions.[11]

o Cleaning Up: Absorb the spill with inert material such as sand, vermiculite, or earth.[8]
Collect the material and place it in a suitable, closed container for disposal.[8][10] Seal any
contaminated clothing in a vapor-tight plastic bag for disposal.[11] Wash the contaminated
surface with a soap and water solution.[11]

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[8][10]

» Unsuitable Extinguishing Agents: Do not use a solid water stream as it may scatter and
spread the fire.[9]

o Specific Hazards: When heated to decomposition, it emits toxic fumes of carbon monoxide,
carbon dioxide, nitrogen oxides (NOx), and hydrogen bromide gas.[11][12]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
in pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[8][13]

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.spectrumchemical.com/media/sds/B1498_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=AC221861000&countryCode=US&language=en
https://www.chemicalbook.com/msds/bromoacetonitrile.htm
https://bg.cpachem.com/msds?num=SB39500&dnl=sd_-_Bromoacetonitrile_CAS_590-17-0_%28SB39500%29_%28EU%29.pdf
https://www.chemicalbook.com/msds/bromoacetonitrile.htm
https://www.spectrumchemical.com/media/sds/B1498_AGHS.pdf
https://www.spectrumchemical.com/media/sds/B1498_AGHS.pdf
https://www.chemicalbook.com/msds/bromoacetonitrile.htm
https://www.chemicalbook.com/msds/bromoacetonitrile.htm
https://www.chemicalbook.com/msds/bromoacetonitrile.htm
https://www.spectrumchemical.com/media/sds/B1498_AGHS.pdf
https://www.spectrumchemical.com/media/sds/B1498_AGHS.pdf
https://cameochemicals.noaa.gov/chemical/19887
https://pim-resources.coleparmer.com/sds/17251.pdf
https://pim-resources.coleparmer.com/sds/17251.pdf
https://www.capotchem.cn/doc/viewmsds_590-17-0.html
https://cameochemicals.noaa.gov/chemical/19887
https://cameochemicals.noaa.gov/chemical/19887
https://pim-resources.coleparmer.com/sds/17251.pdf
https://www.capotchem.cn/doc/viewmsds_590-17-0.html
https://bg.cpachem.com/msds?num=SB39500&dnl=sd_-_Bromoacetonitrile_CAS_590-17-0_%28SB39500%29_%28EU%29.pdf
https://cameochemicals.noaa.gov/chemical/19887
https://www.spectrumchemical.com/media/sds/B1498_AGHS.pdf
https://pim-resources.coleparmer.com/sds/17251.pdf
https://www.fishersci.com/store/msds?partNumber=AC221861000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Exposure or Spill Event

Chemical Spill F;;rsonnel X
SEHIEDA Inhalation Skin Contact Eye Contact Ingestion
BORFULERE ’ : \
Contain Spill with Move to Fresh Air Remove Contaminated Clothing Rinse with Water (15+ min) Rinse Mouth
Inert Absorbent Provide Oxygen/Artificial Respiration Wash with Soap & Water (15+ min) Remove Contact Lenses DO NOT Induce Vomiting

Seek Immediate Medical Attention
Call POISON CENTER

Collect & Place in
Sealed Waste Container

Decontaminate Area

Click to download full resolution via product page

Diagram 2: Emergency Response Flowchart for Bromoacetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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